Cas no 1807075-30-4 (2-Chloro-3-(difluoromethyl)-6-hydroxy-5-methoxypyridine)

2-Chloro-3-(difluoromethyl)-6-hydroxy-5-methoxypyridine is a halogenated pyridine derivative with a unique substitution pattern, combining chloro, difluoromethyl, hydroxy, and methoxy functional groups. This structure imparts distinct electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both electron-withdrawing (chloro, difluoromethyl) and electron-donating (hydroxy, methoxy) groups enhances its reactivity in selective transformations, particularly in heterocyclic chemistry. Its stability under various conditions and compatibility with cross-coupling reactions further underscore its utility in constructing complex molecular frameworks. The compound's balanced lipophilicity and polarity also contribute to its applicability in drug discovery and crop protection research.

2-Chloro-3-(difluoromethyl)-6-hydroxy-5-methoxypyridine structure

1807075-30-4 structure

Product Name:2-Chloro-3-(difluoromethyl)-6-hydroxy-5-methoxypyridine

CAS No:1807075-30-4

MF:C₇H₆ClF₂NO₂

MW:209.577847957611

CID:4866511

Update Time:2025-10-18

2-Chloro-3-(difluoromethyl)-6-hydroxy-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-3-(difluoromethyl)-6-hydroxy-5-methoxypyridine
- Inchi： 1S/C7H6ClF2NO2/c1-13-4-2-3(6(9)10)5(8)11-7(4)12/h2,6H,1H3,(H,11,12)
- InChI Key： FYDWVNQBGUQUGB-UHFFFAOYSA-N
- SMILES： ClC1=C(C(F)F)C=C(C(N1)=O)OC

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 299
XLogP3: 1.4
Topological Polar Surface Area: 38.3

2-Chloro-3-(difluoromethyl)-6-hydroxy-5-methoxypyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029053694-250mg	2-Chloro-3-(difluoromethyl)-6-hydroxy-5-methoxypyridine	1807075-30-4	97%	250mg	$969.60	2022-03-31
Alichem	A029053694-500mg	2-Chloro-3-(difluoromethyl)-6-hydroxy-5-methoxypyridine	1807075-30-4	97%	500mg	$1,711.50	2022-03-31
Alichem	A029053694-1g	2-Chloro-3-(difluoromethyl)-6-hydroxy-5-methoxypyridine	1807075-30-4	97%	1g	$2,950.20	2022-03-31

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Additional information on 2-Chloro-3-(difluoromethyl)-6-hydroxy-5-methoxypyridine

2-Chloro-3-(difluoromethyl)-6-hydroxy-5-methoxypyridine: A Comprehensive Overview

2-Chloro-3-(difluoromethyl)-6-hydroxy-5-methoxypyridine, also known by its CAS number 1807075-30-4, is a complex organic compound with a pyridine ring as its core structure. This compound has garnered significant attention in the scientific community due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its structure-function relationships, making it a subject of interest for both academic and industrial research.

The molecular structure of 2-Chloro-3-(difluoromethyl)-6-hydroxy-5-methoxypyridine is characterized by a pyridine ring with multiple substituents: a chlorine atom at position 2, a difluoromethyl group at position 3, a hydroxyl group at position 6, and a methoxy group at position 5. These substituents not only influence the compound's physical properties but also play a crucial role in its reactivity and biological activity. The presence of electronegative atoms such as chlorine and fluorine contributes to the compound's polar nature, which is essential for its interactions with biological systems.

Recent studies have focused on the synthesis of this compound, exploring various routes to achieve high yields and purity. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which have proven to be highly efficient in constructing the pyridine ring with the desired substituents. Additionally, researchers have investigated the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality.

The biological activity of 2-Chloro-3-(difluoromethyl)-6-hydroxy-5-methoxypyridine has been extensively studied in recent years. In vitro assays have demonstrated its potential as an antimicrobial agent, showing significant activity against various bacterial and fungal strains. Furthermore, preliminary studies suggest that this compound may exhibit anti-inflammatory properties, making it a promising candidate for drug development in the treatment of inflammatory diseases.

In the agricultural sector, this compound has been explored as a potential herbicide due to its ability to inhibit key enzymes involved in plant metabolism. Field trials have shown selective activity against certain weeds without adversely affecting crop plants, indicating its potential as an eco-friendly alternative to conventional herbicides.

The environmental fate and toxicity of 2-Chloro-3-(difluoromethyl)-6-hydroxy-5-methoxypyridine have also been investigated to assess its safety for human health and ecosystems. Studies indicate that the compound undergoes rapid degradation under environmental conditions, reducing its persistence in soil and water systems. However, further research is required to fully understand its long-term effects on non-target organisms.

In conclusion, 2-Chloro-3-(difluoromethyl)-6-hydroxy-5-methoxypyridine (CAS No. 1807075-30-4) is a versatile compound with diverse applications across multiple industries. Its unique chemical structure and promising biological activities make it a valuable subject for ongoing research efforts aimed at optimizing its synthesis and exploring its full potential in drug discovery and agricultural applications.